1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one

• Molecular Formula: C10H7BrClF3O2
• Molecular Weight: 331.51 g/mol
• IUPAC Name: 1-bromo-1-[3-chloro-5-(trifluoromethoxy)phenyl]propan-2-one
• InChI: InChI=1S/C10H7BrClF3O2/c1-5(16)9(11)6-2-7(12)4-8(3-6)17-10(13,14)15/h2-4,9H,1H3
• InChI Key: CKEIJXMMVRDQAC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)Cl)OC(F)(F)F)Br

Description

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one is a halogenated aromatic ketone characterized by a propan-2-one backbone substituted with bromine at the α-carbon and a 3-chloro-5-(trifluoromethoxy)phenyl group at the adjacent position.

Preparation Methods

The reaction conditions often require the use of bromine or bromine-containing reagents in the presence of a catalyst . Industrial production methods may involve large-scale bromination processes with stringent control over reaction parameters to ensure high yield and purity .

Chemical Reactions Analysis

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common reagents used in these reactions include lithium diisopropylamide (LDA), palladium catalysts, and various nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound can be used in the development of bioactive molecules for research purposes.

Medicine: It serves as a precursor in the synthesis of potential therapeutic agents.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one involves its interaction with specific molecular targets, such as enzymes or receptors, depending on its application . The bromine and trifluoromethoxy groups play a crucial role in its reactivity and binding affinity to these targets .

Comparison with Similar Compounds

Substituent Effects and Reactivity

The compound’s trifluoromethoxy and chloro groups on the phenyl ring distinguish it from simpler halogenated propanones. For example:

• 2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one (): This analog lacks trifluoromethoxy and chlorine substituents but shares a brominated α-carbon. Its synthesis involves bromination of a propenone followed by elimination, suggesting that the target compound may undergo similar halogenation pathways. However, the electron-withdrawing nature of the trifluoromethoxy group in the target compound likely reduces nucleophilic attack susceptibility compared to the methylphenyl analog .
• Teflubenzuron (): A benzamide insecticide with dichloro and difluorophenyl groups.

Physical and Crystallographic Properties

Crystallographic data for analogs like 2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one () reveal that brominated ketones often crystallize in monoclinic systems with intermolecular halogen bonding.

Data Table: Key Comparisons

Compound Name	Core Structure	Substituents	Synthesis Method	Key Properties/Applications	Reference
1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one	Propan-2-one	3-Cl, 5-CF₃O-phenyl, Br	Likely bromination of enone	High electrophilicity; agrochemical intermediate (inferred)
2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one	Propenone	4-Me-phenyl, Br	Bromination + elimination	Crystallizes in monoclinic system; used in organic synthesis
Teflubenzuron	Benzamide	3,5-Cl₂, 2,4-F₂-phenyl	Substitution reactions	Insect growth regulator; high stability due to halogens

Research Implications and Limitations

While direct data on the target compound are sparse, insights from analogs suggest:

• Agrochemical Potential: The trifluoromethoxy group may enhance pesticidal activity by resisting metabolic degradation, as seen in compounds like novaluron () .
• Synthesis Challenges : Steric hindrance from the bulky phenyl substituent could complicate bromination steps, requiring optimization of reaction parameters.

Limitations : The absence of direct experimental data (e.g., NMR, XRD) for the target compound necessitates caution in extrapolating properties. Further studies using tools like SHELXL () for crystallographic refinement are recommended to validate structural predictions .

Biological Activity

1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including data tables, case studies, and research findings.

• Molecular Formula : C10H8BrClF3O
• Molecular Weight : 303.53 g/mol
• CAS Number : 1417567-41-9

Biological Activity Overview

The biological activity of this compound has been studied in various contexts, particularly its effects on cancer cells and its potential as an antimicrobial agent.

Anticancer Activity

Research indicates that compounds containing trifluoromethyl groups have enhanced potency against certain cancer cell lines. The presence of the trifluoromethoxy group in 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one may contribute to its ability to inhibit tumor growth by affecting cellular pathways involved in proliferation and apoptosis.

Case Study: Inhibition of HSET
A study focusing on the inhibition of the HSET (KIFC1) protein, which is crucial for the survival of centrosome-amplified cancer cells, demonstrated that compounds similar to 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one exhibited micromolar inhibition in vitro. This suggests potential for further development as a therapeutic agent against cancers characterized by centrosome amplification .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Preliminary studies have shown that derivatives with similar functional groups exhibit varying degrees of antifungal activity against pathogens such as Candida albicans.

Table 1: Antimicrobial Activity Comparison

Compound Name	MIC (µg/mL)	Target Organism
Compound A	0.023	Candida albicans
Compound B	0.210	Candida albicans
1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one	TBD	TBD

The mechanism by which 1-Bromo-1-(3-chloro-5-(trifluoromethoxy)phenyl)propan-2-one exerts its biological effects is still under investigation. However, it is hypothesized that the trifluoromethoxy group enhances lipophilicity and alters the electronic properties of the molecule, potentially leading to improved binding affinity for biological targets.